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Compound of Interest

Compound Name: 1,3-Dimethoxy-1,3-dimethylurea

Cat. No.: B182188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information regarding the solubility of
1,3-Dimethoxy-1,3-dimethylurea. It is important to note that specific quantitative solubility
data for this compound is not readily available in the public domain. However, this guide offers
a framework for determining its solubility profile through established experimental protocols and
provides data on a structurally related compound, 1,3-Dimethylurea, for comparative context.

Physicochemical Properties of 1,3-Dimethoxy-1,3-
dimethylurea

Basic identifiers and properties of 1,3-Dimethoxy-1,3-dimethylurea are available.

Property Value Source
CAS Number 123707-26-6 [1][2]
Molecular Formula CsH12N203 [11[2]
Molecular Weight 148.16 g/mol [1][2]

Experimental Protocol for Solubility Determination

While specific experimental data for 1,3-Dimethoxy-1,3-dimethylurea is not published, a
general protocol for determining the solubility of an organic compound can be applied. The
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following methodology is a standard approach in chemical research.[3][4][5]

Objective: To determine the qualitative solubility of 1,3-Dimethoxy-1,3-dimethylurea in various
solvents.

Materials:

e 1,3-Dimethoxy-1,3-dimethylurea
e Small test tubes

e Vortex mixer or shaker

o Graduated pipettes or micropipettes
e Spatula

e Solvents:

o

Water (deionized)
o 5% Sodium Hydroxide (NaOH) solution
o 5% Sodium Bicarbonate (NaHCOs) solution
o 5% Hydrochloric Acid (HCI) solution
o Ethanol
o Acetone
o Diethyl ether
o Hexane
e pH indicator paper (litmus paper)

Procedure:
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« Initial Solvent Screening:

o Place approximately 25 mg of 1,3-Dimethoxy-1,3-dimethylurea into a small test tube.

[¢]

Add 0.75 mL of the first solvent (e.g., water) in small portions.

After each addition, shake the test tube vigorously for at least 60 seconds.[3][4]

[¢]

[e]

Observe and record whether the compound dissolves completely (soluble), partially, or not
at all (insoluble).

[e]

Repeat this process for each of the selected solvents in separate test tubes.
e Acid-Base Solubility Testing:

o If the compound is soluble in water, test the resulting solution with pH paper to determine if
it is acidic, basic, or neutral.[5][6]

o If the compound is insoluble in water, proceed to test its solubility in the acidic (5% HCI)
and basic (5% NaOH, 5% NaHCO:s) solutions.[3][5][6] This can indicate the presence of
acidic or basic functional groups.

o Polarity-Based Solubility:

o Assess solubility in a range of solvents with varying polarities (e.g., ethanol, acetone,
diethyl ether, hexane) to understand the compound's overall polarity, following the principle
of "like dissolves like".[7]

Data Interpretation: The solubility behavior in these different solvents will provide insights into
the polarity and the presence of acidic or basic functional groups in the 1,3-Dimethoxy-1,3-
dimethylurea molecule.

Workflow for Solubility Determination

The following diagram illustrates the logical workflow for the experimental determination of a
compound's solubility.
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Caption: Workflow for determining the solubility of an organic compound.
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Comparative Solubility Data: 1,3-Dimethylurea

For informational purposes, the following table summarizes the known solubility of 1,3-
Dimethylurea, a related compound without the methoxy groups. This data may offer some
predictive insights but should be treated with caution as the addition of methoxy groups can
alter solubility characteristics.

Solvent Solubility Temperature (°C) Source
Water 765 g/L 21.5 [819]
Ethanol Soluble Not Specified [10]
Acetone Soluble Not Specified [10]
Benzene Soluble Not Specified

Ethyl Acetate Soluble Not Specified

Diethyl Ether Insoluble Not Specified

Gasoline Insoluble Not Specified

1,3-Dimethylurea is noted to be highly soluble in polar solvents like water, ethanol, and
acetone, and its solubility tends to increase with rising temperatures.[10] Conversely, it is less
soluble in non-polar solvents.[10]

Signaling Pathways and Applications

Currently, there is no information available in the search results detailing the involvement of
1,3-Dimethoxy-1,3-dimethylurea in specific signaling pathways or its direct applications in
drug development.

In contrast, the related compound, 1,3-Dimethylurea, is used as an intermediate in the
synthesis of pharmaceuticals such as caffeine and theophylline.[11][12] It is also utilized in the
production of fiber treatment agents and herbicides.[11][12]

Conclusion
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While a comprehensive, data-rich solubility profile for 1,3-Dimethoxy-1,3-dimethylurea is not
currently available in the public literature, this guide provides the necessary framework for its
determination. By following the outlined experimental protocols, researchers can systematically
characterize its solubility in a range of solvents. The provided data on the analogous
compound, 1,3-Dimethylurea, serves as a useful, albeit preliminary, reference point for
understanding its potential behavior. Further research is required to establish the specific
guantitative solubility and potential applications of 1,3-Dimethoxy-1,3-dimethylurea in drug
development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182188#1-3-dimethoxy-1-3-dimethylurea-solubility-
profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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